3-(Phenoxymethyl)thiophene
Cat. No. B8310282
M. Wt: 190.26 g/mol
InChI Key: HKQPCIWNHQRHGQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05258360
Procedure details
A solution of phenol (13.16 g) in DMF (10 ml) was added in portions over 10 minutes to a stirred suspension of sodium hydride (3.12 g) in DMF (100 ml). After 2 hours, a solution of 3-(chloromethyl)thiophene (14.50 g) in DMF (30 ml) was added in one portion and the resulting mixture was stirred at room temperature for 3 hours then poured into water and extracted with ether. The extracts were washed successively with water, dilute aqueous sodium hydroxide, and aqueous sodium chloride, then dried and concentrated to give 3-(phenoxymethyl)thiophene (18.86 g, 91% yield) as a white solid. An analytical sample, recrystallised from methanol, had mp 49°-50° C.
Yield
91%
Identifiers
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REACTION_CXSMILES
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[C:1]1([OH:7])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[H-].[Na+].Cl[CH2:11][C:12]1[CH:16]=[CH:15][S:14][CH:13]=1.O>CN(C=O)C>[O:7]([CH2:11][C:12]1[CH:16]=[CH:15][S:14][CH:13]=1)[C:1]1[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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13.16 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)O
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Name
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Quantity
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3.12 g
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Step Two
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Name
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Quantity
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14.5 g
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Type
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reactant
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Smiles
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ClCC1=CSC=C1
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the resulting mixture was stirred at room temperature for 3 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ether
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WASH
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Type
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WASH
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Details
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The extracts were washed successively with water, dilute aqueous sodium hydroxide, and aqueous sodium chloride
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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product
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Smiles
|
O(C1=CC=CC=C1)CC1=CSC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 18.86 g | |
| YIELD: PERCENTYIELD | 91% | |
| YIELD: CALCULATEDPERCENTYIELD | 90.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
